Cas no 1806750-33-3 (Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806750-33-3
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4839747
• Update Time: 2025-05-20

Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-18-5-3-4(8(15)19-2)7(20-9(10,11)12)13-6(5)14(16)17/h3H,1-2H3
• InChI Key： WNLFYAZIHCKBQV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=CC(=C([N+](=O)[O-])N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 104

Additional information on Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806750-33-3)

Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806750-33-3, is characterized by a pyridine core substituted with multiple functional groups, including a methoxy group, a nitro group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate make it particularly interesting for researchers exploring novel therapeutic agents. The presence of the nitro group, for instance, can influence the electronic properties of the molecule, potentially enhancing its reactivity and interaction with biological targets. Additionally, the trifluoromethoxy group introduces fluorine atoms, which are often employed in drug design to improve metabolic stability and binding affinity.

In recent years, there has been a growing interest in pyridine derivatives due to their diverse biological activities. Pyridines are ubiquitous scaffolds in many pharmaceuticals, including antiviral, antibacterial, and anticancer agents. The specific substitution pattern in Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate positions it as a promising candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in the development of anticancer drugs. The nitro and trifluoromethoxy groups in Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate could serve as key pharmacophores that interact with the active sites of kinases, modulating their activity and potentially leading to therapeutic benefits.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms can alter the pharmacokinetic properties of a molecule, making it more stable and longer-lasting in the body. This stability is particularly valuable for drugs that require prolonged action or have short half-lives. Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate exemplifies how strategic fluorination can enhance drug efficacy.

The synthesis of Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is crucial for large-scale pharmaceutical production.

Another area where Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate shows promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in this compound could lead to the discovery of new agrochemicals with improved efficacy and environmental safety.

The future prospects for Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate are vast. As research continues to uncover new applications for pyridine-based compounds, this molecule is likely to play a significant role in drug discovery and development. Its structural complexity and functional diversity make it a versatile tool for chemists and biologists alike.

In conclusion, Methyl 3-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806750-33-3) is a remarkable compound with numerous potential applications in pharmaceuticals and agrochemicals. Its unique structure and functional groups position it as a valuable intermediate for synthetic chemists and a promising candidate for further research by medicinal chemists. As our understanding of its properties grows, so too will its importance in the chemical industry.